Cas no 93940-59-1 (Octanoic acid,(1R,2S,5R)-5-ethyl-2-(1-methylethyl)cyclohexyl ester, rel-)

• Product Name: Octanoic acid,(1R,2S,5R)-5-ethyl-2-(1-methylethyl)cyclohexyl ester, rel-
• CAS No: 93940-59-1
• MF: C₁₈H₃₄O₂
• MW: 282.461366176605
• CID: 807800
• PubChem ID: 44147085
• Update Time: 2025-04-19

Octanoic acid,(1R,2S,5R)-5-ethyl-2-(1-methylethyl)cyclohexyl ester, rel- Chemical and Physical Properties

Names and Identifiers

• Octanoic acid,(1R,2S,5R)-5-ethyl-2-(1-methylethyl)cyclohexyl ester, rel-
• (1alpha,2beta,5alpha)-2-isopropyl-5-methylcyclohexyl octanoate
• [(1S,2R,5S)-5-methyl-2-propan-2-ylcyclohexyl] octanoate
• NS00065126
• 93940-59-1
• EINECS 300-456-3
• Octanoic acid, 5-methyl-2-(1-methylethyl)cyclohexyl ester, (1alpha,2beta,5alpha)-

• Inchi： 1S/C18H34O2/c1-5-6-7-8-9-10-18(19)20-17-13-15(4)11-12-16(17)14(2)3/h14-17H,5-13H2,1-4H3/t15-,16+,17-/m0/s1
• InChI Key： YBENVMAMNHOPRF-BBWFWOEESA-N
• SMILES： O(C(CCCCCCC)=O)[C@H]1C[C@@H](C)CC[C@@H]1C(C)C

Computed Properties

• Exact Mass: 282.256
• Monoisotopic Mass: 282.256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 6.6

Experimental Properties

• Density: 0.9
• Boiling Point: 324°Cat760mmHg
• Flash Point: 161.1°C
• Refractive Index: 1.458